Cas no 904829-82-9 (N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide)

• Product Name: N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide
• CAS No: 904829-82-9
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 6496996
• Update Time: 2025-05-20

N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide
• Benzenesulfonamide, N-[3-[6-(1-piperidinyl)-3-pyridazinyl]phenyl]-

• Inchi： 1S/C21H22N4O2S/c26-28(27,19-10-3-1-4-11-19)24-18-9-7-8-17(16-18)20-12-13-21(23-22-20)25-14-5-2-6-15-25/h1,3-4,7-13,16,24H,2,5-6,14-15H2
• InChI Key： ZWXXACSZIOLYNO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCCCC4)C=C3)=C2)(=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 653.8±65.0 °C(Predicted)
• pka: 7.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide

N-{3-6-(Piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 904829-82-9, known as N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in drug development for their diverse biological activities. The molecule incorporates a pyridazine ring, a piperidine moiety, and a benzenesulfonamide group, making it a structurally complex and intriguing candidate for further exploration.

Recent studies have highlighted the importance of pyridazine derivatives in modulating various cellular pathways, particularly those involved in inflammation and cancer. The presence of the piperidine group in this compound adds further complexity to its pharmacokinetic profile, potentially enhancing its bioavailability and stability. Researchers have demonstrated that N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide exhibits potent inhibitory activity against key enzymes such as cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes it a promising lead compound for the development of anti-cancer therapies.

One of the most fascinating aspects of this compound is its ability to selectively target specific signaling pathways without causing significant toxicity to healthy cells. This selectivity is attributed to the precise arrangement of its functional groups, which allows for optimal interaction with target proteins. For instance, the benzenesulfonamide group is known to enhance solubility and improve drug delivery, while the pyridazine ring contributes to the molecule's ability to bind to protein pockets with high affinity.

Moreover, advancements in computational chemistry have enabled researchers to predict the potential binding modes of N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzenesulfonamide with various drug targets. Molecular docking studies have revealed that the compound can form stable interactions with residues in the active sites of several kinases, further supporting its role as a potential therapeutic agent. These findings have been corroborated by in vitro experiments, where the compound demonstrated remarkable efficacy in inhibiting tumor cell proliferation.

Another area of interest lies in the synthesis and optimization of this compound. Traditional synthetic methods often involve multi-step reactions with low yields, but recent innovations have introduced more efficient routes. For example, the use of microwave-assisted synthesis has significantly streamlined the preparation process, making it more feasible for large-scale production. Such advancements are crucial for translating laboratory findings into clinical applications.

In terms of pharmacokinetics, N-{3-6-(piperidin-1-yl)pyridazin-3-yphenyl}benzenesulfonamide has shown favorable absorption profiles in preclinical models. Its ability to permeate biological membranes efficiently suggests that it could be administered orally with good bioavailability. However, further studies are required to evaluate its metabolism and excretion pathways, particularly under chronic dosing conditions.

The integration of this compound into drug discovery pipelines has also been facilitated by its compatibility with modern drug delivery systems. Researchers have explored the use of nanotechnology-based delivery mechanisms to enhance its therapeutic index. For instance, encapsulating the compound within lipid nanoparticles has been shown to reduce systemic toxicity while maintaining its anti-tumor activity.

Looking ahead, collaborative efforts between academia and industry are expected to accelerate the development of N-{3-6-(piperidin-1-yly)pyridazin--ypheny}benzenesulfonamide into a clinically viable option. With ongoing research focusing on optimizing its pharmacodynamic properties and safety profile, this compound holds immense promise for addressing unmet medical needs in oncology and beyond.